Cas no 1203671-65-1 ([1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid)

[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid structure
1203671-65-1 structure
Product Name:[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid
CAS No:1203671-65-1
MF:C9H16BN3O2
MW:209.053241729736
CID:2103318
Update Time:2023-08-03

[1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-4-ylboronic acid
    • [1-(2-Pyrrolidin-1-ylethyl)pyrazol-4-yl]boronic acid
    • Inchi: 1S/C9H16BN3O2/c14-10(15)9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8,14-15H,1-6H2
    • InChI Key: VTPMRDPKDQANGI-UHFFFAOYSA-N
    • SMILES: OB(C1C=NN(C=1)CCN1CCCC1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Topological Polar Surface Area: 61.5
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